Cas no 491-67-8 (Baicalein)

Baicalein(Baicalein),AkaBaicalein,byYellow prismatic crystals,Mainly found in Scutellaria baicalensis Georgi.Baicalein can reduce cerebrovascular resistance,Improve cerebral blood circulation\increasecerebral blood flowAnd anti platelet aggregation.Clinical useCerebrovascular diseaseTreatment of posterior paralysis.Baicalein is an effective component in the body,After baicalein enters the animal body,Rapidly converted in the blood toBaicalinAnd other metabolites.

Baicalein structure
Baicalein structure
Baicalein
491-67-8
C15H10O5
270.2369
MFCD00150281
37747
5281605

Baicalein Properties

Names and Identifiers

    • Baicalein
    • 5,6,7-TRIHYDROXY-2-PHENYL-(4H)-1-BENZOPYRAN-4-ONE
    • 4H-1-BENZOPYRAN-4-ONE,5,6,7-TRIHYDROXY-2-PHENYL-
    • BAICALEIN4H-1-BENZOPYRAN-4-ONE,5,6,7-TRIHYDROXY-2-PHENYL-,
    • Baicalein std.
    • BAICALEIN(P) PrintBack
    • BAICALEIN(SH)NOW RG GRADE - [Discontinued] PrintBack
    • 4H-1-BENZOPYRAN-4-ONE,5,6,7-TRIHYDROXY-2-PHENYL
    • 5,6,7-trihydroxy-2-phenyl-4H-chromen-4-one
    • Baicalein, monohydrate
    • Baicalin
    • Baicelein
    • Noroxylin
    • 5,6,7-Trihydroxyflavone
    • [ "" ]
    • Biacalein
    • BaiKalein
    • NSC661431
    • 5,6,7-trihydroxy-2-phenylchromen-4-one
    • FXNFHKRTJBSTCS-UHFFFAOYSA-N
    • 4H-1-Benzopyran-4-one, 5,6,7-trihydroxy-2-phenyl-
    • 49QAH60606
    • 5,7-Trihydroxyflavone
    • 5,6,7-trihydroxy-2-phenyl-chromen-4-one
    • Sho-saiko-to
    • SMR000112462
    • Baicalein, 8
    • Baicalein,(S)
    • Baicalein, 14
    • Baicalein, 98%
    • Tocris
    • MLS002473007
    • MLS006011756
    • MLSMR
    • 5,6,7-Trihydroxyflavone, Baicalein
    • +Expand
    • MFCD00150281
    • FXNFHKRTJBSTCS-UHFFFAOYSA-N
    • 1S/C15H10O5/c16-9-6-11(8-4-2-1-3-5-8)20-12-7-10(17)14(18)15(19)13(9)12/h1-7,17-19H
    • O1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C(C2C(=C(C(=C([H])C1=2)O[H])O[H])O[H])=O
    • 272683

Computed Properties

  • 270.052823g/mol
  • 0
  • 1.7
  • 3
  • 5
  • 1
  • 270.052823g/mol
  • 270.052823g/mol
  • 87Ų
  • 20
  • 413
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 87A^2
  • 0
  • 20
  • 1.7
  • 0
  • 270.24

Experimental Properties

  • 2.57680
  • 90.90000
  • 942
  • 1.5000 (estimate)
  • 650.2°C at 760 mmHg
  • 256-271 °C (lit.)
  • 225.2ºC
  • Yellow powder
  • Soluble in ethanol, methanol, diethyl ether, acetone, ethyl acetate, hot glacial acetic acid, slightly soluble in chloroform and nitrobenzene, almost insoluble in water, soluble in dilute sodium hydroxide, green brown, yellow and green fluorescence in concentrated sulfuric acid
  • Sensitive to light and heat
  • 1.3280 (rough estimate)

Baicalein Security Information

  • GHS07 GHS07
  • DJ3100898
  • 3
  • S26-S36
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • 4°C, protect from light
  • 36/37/38
  • Warning

Baicalein Customs Data

  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Baicalein Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0039YX-1g
5,6,7-Trihydroxyflavone
 491-67-8 96%
1g
 $15.00 2024-05-01
A2B Chem LLC
AB52089-1g
Baicalein, monohydrate
 491-67-8 96%
1g
 $14.00 2024-04-19
AK Scientific
J11444-100mg
Baicalein
 491-67-8 99% (HPLC), powder
100mg
 $27 2023-09-15
Ambeed
A106424-25mg
5,6,7-Trihydroxy-2-phenyl-4H-chromen-4-one
 491-67-8 96%
25mg
 $5.0 2024-07-18
Apollo Scientific
OR1525T-1g
5,6,7-Trihydroxyflavone monohydrate
 491-67-8
1g
 £10.00 2024-05-24
AstaTech
44145-1/G
BAICALEIN
 491-67-8 95%
1g
 $50 2023-09-18
ChemShuttle
114151-1g
Baicalein
 491-67-8 95%
1g
 $4800.00 2023-09-21
Chengdu Biopurify Phytochemicals Ltd
BP0232-20mg
Baicalein
 491-67-8 98%
20mg
 $36 2023-09-20
FUJIFILM
027-07751-20mg
Baicalein Standard
 491-67-8
20mg
 JPY 16200 2023-09-15
S e l l e c k ZHONG GUO
S2268-10mM (1mL in DMSO)
Baicalein
 491-67-8 99.48%
10mM (1mL in DMSO)
 ¥570.53 2023-09-16

Baicalein Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:491-67-8)
WANG XIAN SHENG
18362932668
522593521@qq.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:491-67-8)
WANG HONG XIA
18981717076
2355253619@qq.com
ChengDu YiRui Bio-Technology CO., LTD
Audited Supplier Audited Supplier
(CAS:491-67-8)
SU NA
18224028459
yirui307@163.com
NanJing Dilger Medical Technology Co.,Ltd
Audited Supplier Audited Supplier
(CAS:491-67-8)
WANG TAO
18013836722
2399235533@qq.com
HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:491-67-8)
ZHANG SHUO
13122891558
hepeng20160718@foxmail.com
NanJingqingYunbiologologyicaltecjnco，LTD
Audited Supplier Audited Supplier
(CAS:491-67-8)
WANG JING LI
15251745733
477691608@qq.com
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:491-67-8)
HAN JING LI
17701422016
3587493084@qq.com
Kono Chem Co.,Ltd
Audited Supplier Audited Supplier
(CAS:491-67-8)
GAO JING LI
13289246953
info@konochemical.com

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